Sitagliptin phosphate monohydrate
Sitagliptin phosphate monohydrate
Sitagliptin Phosphate is the phosphate salt form of sitagliptin, an orally available, competitive, beta-amino acid-derived inhibitor of dipeptidyl peptidase 4 (DDP-4) with hypoglycemic activity. Sitagliptin may cause an increased risk in the development of pancreatitis.
A pyrazine-derived DIPEPTIDYL-PEPTIDASE IV INHIBITOR and HYPOGLYCEMIC AGENT that increases the levels of the INCRETIN hormones GLUCAGON-LIKE PEPTIDE-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). It is used in the treatment of TYPE 2 DIABETES.
See also: Sitagliptin (has active moiety); Ertugliflozin; Sitagliptin Phosphate (component of); Metformin Hydrochloride; Sitagliptin Phosphate (component of) ... View More ...
A pyrazine-derived DIPEPTIDYL-PEPTIDASE IV INHIBITOR and HYPOGLYCEMIC AGENT that increases the levels of the INCRETIN hormones GLUCAGON-LIKE PEPTIDE-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). It is used in the treatment of TYPE 2 DIABETES.
See also: Sitagliptin (has active moiety); Ertugliflozin; Sitagliptin Phosphate (component of); Metformin Hydrochloride; Sitagliptin Phosphate (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
654671-77-9
VCID:
VC20752669
InChI:
InChI=1S/C16H15F6N5O.H3O4P/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;1-5(2,3)4/h4,6,9H,1-3,5,7,23H2;(H3,1,2,3,4)/t9-;/m1./s1
SMILES:
C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=CC(=C(C=C3F)F)F)N.O.OP(=O)(O)O
Molecular Formula:
C16H18F6N5O5P
Molecular Weight:
505.31 g/mol
Sitagliptin phosphate monohydrate
CAS No.: 654671-77-9
Cat. No.: VC20752669
Molecular Formula: C16H18F6N5O5P
Molecular Weight: 505.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sitagliptin Phosphate is the phosphate salt form of sitagliptin, an orally available, competitive, beta-amino acid-derived inhibitor of dipeptidyl peptidase 4 (DDP-4) with hypoglycemic activity. Sitagliptin may cause an increased risk in the development of pancreatitis. A pyrazine-derived DIPEPTIDYL-PEPTIDASE IV INHIBITOR and HYPOGLYCEMIC AGENT that increases the levels of the INCRETIN hormones GLUCAGON-LIKE PEPTIDE-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). It is used in the treatment of TYPE 2 DIABETES. See also: Sitagliptin (has active moiety); Ertugliflozin; Sitagliptin Phosphate (component of); Metformin Hydrochloride; Sitagliptin Phosphate (component of) ... View More ... |
|---|---|
| CAS No. | 654671-77-9 |
| Molecular Formula | C16H18F6N5O5P |
| Molecular Weight | 505.31 g/mol |
| IUPAC Name | (3R)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one;phosphoric acid |
| Standard InChI | InChI=1S/C16H15F6N5O.H3O4P/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;1-5(2,3)4/h4,6,9H,1-3,5,7,23H2;(H3,1,2,3,4)/t9-;/m1./s1 |
| Standard InChI Key | IQFYVLUXQXSJJN-SBSPUUFOSA-N |
| Isomeric SMILES | C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)C[C@@H](CC3=CC(=C(C=C3F)F)F)N.OP(=O)(O)O |
| SMILES | C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=CC(=C(C=C3F)F)F)N.O.OP(=O)(O)O |
| Canonical SMILES | C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=CC(=C(C=C3F)F)F)N.OP(=O)(O)O |
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